Quetiapine D4 hemifumarate
Quetiapine D4 hemifumarate
An isotope lablled Quetiapine Hemifumarate. Quetiapine is an atypical antipsychotic used for the treatment of schizophrenia, bipolar disorder, and major depressive disorder.
Brand Name:
Vulcanchem
CAS No.:
1217310-65-0
VCID:
VC0196488
InChI:
InChI=1S/2C21H25N3O2S.2C4H4O4/c2*25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21;2*5-3(6)1-2-4(7)8/h2*1-8,25H,9-16H2;2*1-2H,(H,5,6)(H,7,8)/b;;2*2-1+/i2*14D2,16D2;;
SMILES:
C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C21H21D4N3O2S.1/2C4H4O4
Molecular Weight:
445.54
Quetiapine D4 hemifumarate
CAS No.: 1217310-65-0
Labelled Products
VCID: VC0196488
Molecular Formula: C21H21D4N3O2S.1/2C4H4O4
Molecular Weight: 445.54
Purity: 0.95
| CAS No. | 1217310-65-0 |
|---|---|
| Product Name | Quetiapine D4 hemifumarate |
| Molecular Formula | C21H21D4N3O2S.1/2C4H4O4 |
| Molecular Weight | 445.54 |
| IUPAC Name | 2-[2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)ethoxy]-1,1,2,2-tetradeuterioethanol;(E)-but-2-enedioic acid |
| Standard InChI | InChI=1S/2C21H25N3O2S.2C4H4O4/c2*25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21;2*5-3(6)1-2-4(7)8/h2*1-8,25H,9-16H2;2*1-2H,(H,5,6)(H,7,8)/b;;2*2-1+/i2*14D2,16D2;; |
| SMILES | C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
| Description | An isotope lablled Quetiapine Hemifumarate. Quetiapine is an atypical antipsychotic used for the treatment of schizophrenia, bipolar disorder, and major depressive disorder. |
| Purity | 0.95 |
| Quantity | Milligrams-Grams |
| Related CAS | 111974-72-2 (unlabelled) |
| Synonyms | Ethanol, 2-[2-(4-dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy-1,1,2,2-d4]-, (2E)-2-butenedioate (2:1) |
| Tag | Quetiapine |
| PubChem Compound | 154731288 |
| Last Modified | Nov 11 2021 |
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